Cas no 109986-14-3 (3-Heptanone, 1-(4-methyl-1-naphthalenyl)-)

3-Heptanone, 1-(4-methyl-1-naphthalenyl)- structure
109986-14-3 structure
Product Name:3-Heptanone, 1-(4-methyl-1-naphthalenyl)-
CAS No:109986-14-3
MF:C18H22O
MW:254.366685390472
CID:1188363
Update Time:2024-08-03

3-Heptanone, 1-(4-methyl-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Heptanone, 1-(4-methyl-1-naphthalenyl)-
    • Inchi: 1S/C18H22O/c1-3-4-7-16(19)13-12-15-11-10-14(2)17-8-5-6-9-18(15)17/h5-6,8-11H,3-4,7,12-13H2,1-2H3
    • InChI Key: RNOCIGQQBVEURM-UHFFFAOYSA-N
    • SMILES: C(C1=C2C(C=CC=C2)=C(C)C=C1)CC(=O)CCCC

Computed Properties

  • Exact Mass: 254.16716

Experimental Properties

  • Density: 1.008±0.06 g/cm3(Predicted)
  • Melting Point: 33-34 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 390.8±11.0 °C(Predicted)
  • PSA: 17.07
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